Cas no 2137068-88-1 ((2R)-3-{(2-hydroxyphenyl)methylamino}propane-1,2-diol)

• Product Name: (2R)-3-{(2-hydroxyphenyl)methylamino}propane-1,2-diol
• CAS No: 2137068-88-1
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• MDL: MFCD31601315
• CID: 5608493
• PubChem ID: 96903384
• Update Time: 2025-07-14

(2R)-3-{(2-hydroxyphenyl)methylamino}propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• EN300-843926
• 2137068-88-1
• (2R)-3-{[(2-hydroxyphenyl)methyl]amino}propane-1,2-diol
• (2R)-3-{(2-hydroxyphenyl)methylamino}propane-1,2-diol

• MDL： MFCD31601315
• Inchi： 1S/C10H15NO3/c12-7-9(13)6-11-5-8-3-1-2-4-10(8)14/h1-4,9,11-14H,5-7H2/t9-/m1/s1
• InChI Key： LXTUNEJJJHNFBD-SECBINFHSA-N
• SMILES： O[C@@H](CO)CNCC1C=CC=CC=1O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.7Ų

Additional information on (2R)-3-{(2-hydroxyphenyl)methylamino}propane-1,2-diol

Recent Advances in the Study of (2R)-3-{(2-hydroxyphenyl)methylamino}propane-1,2-diol (CAS: 2137068-88-1)

In recent years, the compound (2R)-3-{(2-hydroxyphenyl)methylamino}propane-1,2-diol (CAS: 2137068-88-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a precursor in the synthesis of bioactive molecules. The unique structural features of this compound, including its hydroxyl and amino functional groups, contribute to its versatile pharmacological properties.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of (2R)-3-{(2-hydroxyphenyl)methylamino}propane-1,2-diol. The research team employed a stereoselective synthetic route to obtain the compound in high enantiomeric purity, which is critical for its biological activity. The study demonstrated that this compound exhibits potent agonistic activity at specific serotonin receptor subtypes, suggesting its potential utility in the treatment of neurological disorders such as depression and anxiety.

Further investigations into the pharmacokinetic properties of (2R)-3-{(2-hydroxyphenyl)methylamino}propane-1,2-diol revealed favorable absorption and distribution profiles in preclinical models. The compound demonstrated good blood-brain barrier penetration, a key attribute for central nervous system (CNS)-targeted therapeutics. Additionally, metabolic stability studies indicated that the compound is resistant to rapid degradation, which could translate to a longer half-life in vivo.

Another significant development is the application of (2R)-3-{(2-hydroxyphenyl)methylamino}propane-1,2-diol in the design of novel prodrugs. Researchers have successfully conjugated this compound with various pharmacophores to enhance solubility and bioavailability. For instance, a recent patent application highlighted the use of this amino alcohol as a linker in antibody-drug conjugates (ADCs), where it facilitates the targeted delivery of cytotoxic agents to cancer cells.

In the context of drug discovery, computational modeling studies have provided insights into the molecular interactions of (2R)-3-{(2-hydroxyphenyl)methylamino}propane-1,2-diol with its biological targets. Molecular docking simulations revealed that the compound forms stable hydrogen bonds with key residues in the active sites of target proteins, explaining its high binding affinity. These findings are instrumental in guiding the rational design of derivatives with improved potency and selectivity.

Despite these advancements, challenges remain in the clinical translation of (2R)-3-{(2-hydroxyphenyl)methylamino}propane-1,2-diol-based therapeutics. Issues such as potential off-target effects and the need for optimized formulation strategies are currently under investigation. Ongoing research aims to address these limitations through structural modifications and advanced drug delivery systems.

In conclusion, (2R)-3-{(2-hydroxyphenyl)methylamino}propane-1,2-diol (CAS: 2137068-88-1) represents a promising scaffold in medicinal chemistry with diverse applications. Its unique pharmacological profile and synthetic versatility make it a valuable candidate for further development. Future studies should focus on elucidating its mechanism of action in greater detail and exploring its potential in combination therapies.